![molecular formula C24H18FN3OS2 B2776350 N-(benzo[d]thiazol-2-yl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide CAS No. 497064-18-3](/img/structure/B2776350.png)
N-(benzo[d]thiazol-2-yl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
Description
N-(benzo[d]thiazol-2-yl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide, also known as BTID, is a novel small molecule inhibitor that has shown promising results in scientific research applications.
Scientific Research Applications
Anticonvulsant Activity
Benzothiazole derivatives have been synthesized and evaluated for their anticonvulsant activity. Compounds with modifications on the benzothiazole moiety have shown significant potency in standard anticonvulsant tests, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures tests. These compounds also exhibited lower neurotoxicity, indicating a higher protective index compared to standard drugs, suggesting their potential in developing new anticonvulsant therapies (Liu et al., 2016).
Antimicrobial Activity
Research into benzothiazole derivatives has also revealed their antimicrobial potential. Synthesized compounds showed good to moderate activity against selected bacterial and fungal microbial strains, including Methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight the role of benzothiazole derivatives in addressing antimicrobial resistance and paving the way for new antimicrobial agents (Anuse et al., 2019).
Anticancer Activity
The antitumor potential of benzothiazole derivatives has been investigated, with some compounds demonstrating considerable activity against various cancer cell lines. These studies underscore the importance of the benzothiazole structure as a pharmacophoric group in designing compounds with anticancer properties. The ability of these compounds to inhibit tumor cell proliferation offers a promising avenue for cancer therapy development (Yurttaş et al., 2015).
Photovoltaic Efficiency Modeling
Benzothiazole derivatives have also been explored for their photophysical properties, including their potential use as photosensitizers in dye-sensitized solar cells (DSSCs). The light harvesting efficiency (LHE) and the free energy of electron injection of these compounds suggest their suitability for application in photovoltaic cells, indicating the versatility of benzothiazole derivatives beyond biomedical applications (Mary et al., 2020).
properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18FN3OS2/c25-17-7-5-6-16(12-17)13-28-14-22(18-8-1-3-10-20(18)28)30-15-23(29)27-24-26-19-9-2-4-11-21(19)31-24/h1-12,14H,13,15H2,(H,26,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHNBYWDXHZESAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2CC3=CC(=CC=C3)F)SCC(=O)NC4=NC5=CC=CC=C5S4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18FN3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(benzo[d]thiazol-2-yl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-(5-Bromopyrimidin-2-yl)piperazin-1-yl]-6-cyclopropylpyrimidine](/img/structure/B2776279.png)
![3,4-diethoxy-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide](/img/structure/B2776281.png)
![5-Aminobicyclo[2.2.1]heptane-2,3-diol;hydrochloride](/img/structure/B2776282.png)
![Tert-butyl N-[(3R)-1-[2-[cyano(ethyl)amino]ethyl]piperidin-3-yl]carbamate](/img/structure/B2776289.png)
![6-butyl-3-[(4-phenylpiperazino)carbonyl]isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione](/img/structure/B2776290.png)